molecular formula C8H10INO B8577502 2-Amino-2-(4-iodophenyl)ethanol CAS No. 475207-49-9

2-Amino-2-(4-iodophenyl)ethanol

Cat. No. B8577502
CAS RN: 475207-49-9
M. Wt: 263.08 g/mol
InChI Key: IZFQBVHODUUDIQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Amino-2-(4-iodophenyl)ethanol is a useful research compound. Its molecular formula is C8H10INO and its molecular weight is 263.08 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Amino-2-(4-iodophenyl)ethanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Amino-2-(4-iodophenyl)ethanol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

475207-49-9

Molecular Formula

C8H10INO

Molecular Weight

263.08 g/mol

IUPAC Name

2-amino-2-(4-iodophenyl)ethanol

InChI

InChI=1S/C8H10INO/c9-7-3-1-6(2-4-7)8(10)5-11/h1-4,8,11H,5,10H2

InChI Key

IZFQBVHODUUDIQ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C(CO)N)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of lithium borohydride in THF (25.1 ml, 2 M solution) under an argon atmosphere was added dropwise chlorotrimethylsilane (12.7 ml). To the resulting suspension was added portionwise (RS)-amino-(4-iodo-phenyl)-acetic acid hydrochloride (6.30 g). Stirring was continued for 4 h and then the mixture was cooled to 0° C. and quenched by dropwise addition of methanol (4.5 ml). After stirring for 15 min at room temperature, water was added and the mixture was then diluted with ethyl acetate. Saturated brine was then added and the aqueous phase made alkaline (pH 14) by addition of 5 N aq NaOH. The phases were separated and the organic phase was washed with saturated brine and then dried over sodium sulphate and concentrated in vacuo to afford (RS)-2-amino-2-(4-iodo-phenyl)-ethanol (5.27 g, quant.) as a yellow solid. MS (ISP): 264.1 ([M+H]+).
Quantity
0 (± 1) mol
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reactant
Reaction Step One
Quantity
12.7 mL
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reactant
Reaction Step One
Name
Quantity
25.1 mL
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solvent
Reaction Step One

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